Ethyl 4-fluoro-3-[(2-methoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

• IUPAC Name: ethyl 4-fluoro-3-[(2-methoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C18H16FNO5S2/c1-3-25-18(21)16-17(15-11(19)7-6-10-14(15)26-16)27(22,23)20-12-8-4-5-9-13(12)24-2/h4-10,20H,3H2,1-2H3
• InChI Key: PRVZVNIWLGOVGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C=CC=C2S1)F)S(=O)(=O)NC3=CC=CC=C3OC
• Molecular Formula: C18H16FNO5S2
• Molecular Weight: 409.5 g/mol
• CAS No.: 932465-05-9

Description

Ethyl 4-fluoro-3-[(2-methoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate, also known as EFMC, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential as a drug candidate. EFMC belongs to the class of benzothiophene derivatives, which have shown promising results in various biological assays.

Scientific Research Applications

Synthesis and Chemical Reactivity

This compound is involved in the synthesis of benzothiazolones, a chemical process catalyzed by copper. The procedure tolerates a range of functional groups, including methoxy, acyl, amide, and carboxylate, demonstrating the compound's versatility in synthetic chemistry. These reactions provide good yields, indicating efficient routes for producing benzothiazolones, which are important in various chemical and pharmaceutical applications (Li et al., 2012).

Material Science

In material science, the incorporation of fluorinated moieties like those in Ethyl 4-fluoro-3-[(2-methoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate into polymers, for example, sulfonated poly(arylene ether sulfone)s, has been explored. Such modifications improve the properties of polymers for use as proton exchange membranes in fuel cells, showcasing the compound's relevance in enhancing energy conversion technologies (Kim, Robertson, & Guiver, 2008).

Organic Chemistry

The compound's structure has inspired the development of various organic synthesis methodologies, including the one-pot synthesis of fluorine-containing molecules. These methodologies are crucial for creating complex molecules efficiently and have wide-ranging implications in drug discovery and the development of materials (Ramarao et al., 2004).

Crystallography

Research on related molecules, such as Ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate, provides insights into the roles of hydrogen bonds in crystal packing. These studies contribute to our understanding of molecular interactions and stability, which are essential in the design of new pharmaceuticals and materials (Yeong et al., 2018).

Photovoltaic Applications

In the field of renewable energy, specifically polymer solar cells, the modification of polymers with fluorinated side chains similar to this compound has been investigated. These modifications aim to enhance the performance of polymer solar cells by improving electron transport and optical properties, demonstrating the compound's impact on the development of more efficient solar energy harvesting technologies (Li et al., 2014).